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Compound of Interest

Compound Name: Metanilic acid

Cat. No.: B358948

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for Metanilic acid (3-
aminobenzenesulfonic acid), tailored for a technical audience. It includes detailed data on its

chemical and physical properties, toxicological profile, safe handling procedures, and
emergency measures.

Chemical and Physical Properties

Metanilic acid is a white to light brown crystalline powder.[1] It is an isomer of sulfanilic acid
and is slightly soluble in water.[2][3]
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Property Value Reference(s)
3-Aminobenzene-1-sulfonic

IUPAC Name _ [21[4]
acid
3-Aminobenzenesulfonic acid,

Synonyms m-Aminobenzenesulfonic acid,  [5][6]
m-Anilinesulfonic acid

CAS Number 121-47-1 [61[7]

Molecular Formula CeH7NOsS [4107118]

Molecular Weight 173.19 g/mol [71[8]1[9]
White to beige

Appearance _ _ [11[7]
powder/crystalline solid

Melting Point >300 °C [21[7]

- Slightly soluble (<1 mg/mL at

Water Solubility [3114]
22 °C)

Density 1.69 g/cm3 [41[8]

pKa 3.74 [3]

log Pow (Octanol/Water
-2.77 at21 °C [10]

Partition Coefficient)

Toxicological Information

Metanilic acid is classified as harmful if swallowed, in contact with skin, or if inhaled.[11][12]

Acute Toxicity
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. ] Classificati Reference(s
Endpoint Species Route Value
on )
Rat (male -
LDso Oral > 5000 mg/kg  Not Classified [10]
and female)
Category 4
LDso - Dermal - [11][12]
(Harmful)
) Category 4
LCso - Inhalation - [11][12]
(Harmful)
Irritation and Sensitization
Test Species Result Classification Reference(s)
Skin N
o ) ] o Not Classified as
Irritation/Corrosio  Rabbit Slight irritant o [10]
irritant
n (OECD 404)
Eye .
o ) S Not Classified as
Irritation/Damage  Rabbit No eye irritation ritant [10]
irritan
(OECD 405)
Skin ) N
o Not a skin Not Classified as
Sensitization Mouse N - [10]
sensitizer sensitizer
(OECD 429)
Test System Result Reference(s)
Ames Test (OECD o ]
S. typhimurium Negative [10]

471)

Carcinogenicity, Mutagenicity, and Reproductive

Toxicity

There is no data available to classify Metanilic acid regarding its carcinogenicity or

reproductive toxicity.[10] It is not classified as a mutagen based on the negative Ames test
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result.[10]

Occupational Exposure Limits

Currently, there are no established Permissible Exposure Limits (PEL) by OSHA or Threshold
Limit Values (TLV) by ACGIH for Metanilic acid.[13][14][15]

Safe Handling and Storage
Personal Protective Equipment (PPE)

Proper PPE is essential when handling Metanilic acid to minimize exposure.[16]
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Personal Protective Equipment (PPE) Safety glasses with side-shields or goggles

Atways-Wear g Eye Protection
Chemical-resistant gloves (e.qg., nitrile)
. - X ] Alwave \Wagr > . .
Handling Metanilic Acid I 7 il Skin Protection

»( Lab coat or protective clothing

If dust is generated or in poor ventilation

Respiratory Protection

\

NIOSH-approved respirator
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Preparation

Exposure

Expose bacterial strains to Metanilic acid, and controls with and without S9|

Incubation

Plate bacteria on histidine-deficient agar

Incubate plates at 37°C for 48-72 hours

(Count revertant colonies (colonies that have mutated back to produce histidine)

Compare colony counts of test groups to control groups

Determine mutagenic potential

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b358948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Phase I Metabolism

Metanilic Acid
(Aromatic Amine)

Biotransformation

Oxidation (Cytochrome P450 enzymes)

Hydroxylated Metabolites

Glucuronidation Sulfation Acetylation

Water-soluble conjugates for excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 4-AMINOBENZENESULFONIC ACID - Ataman Kimya [atamanchemicals.com]

¢ 2. rjptonline.org [rjptonline.org]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b358948?utm_src=pdf-body-img
https://www.benchchem.com/product/b358948?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/4-aminobenzenesulfonic-acid_u33409/
https://rjptonline.org/AbstractView.aspx?PID=2016-9-4-15
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b358948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. Kinetics, intermediates and acute toxicity of arsanilic acid photolysis - PubMed
[pubmed.ncbi.nim.nih.gov]

4. Metanilic acid [chembk.com]

5. 3-Aminobenzenesulfonic acid | C6BH7NO3S | CID 8474 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Metanilic acid - Wikipedia [en.wikipedia.org]

7. DSpace [scholarbank.nus.edu.sq]

8. Metanilic acid - Hazardous Agents | Haz-Map [haz-map.com]

9. Metanilic Acid | CAS#:121-47-1 | Chemsrc [chemsrc.com]

10. researchgate.net [researchgate.net]

11. chemicalbook.com [chemicalbook.com]

12. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]

13. 3-Aminobenzenesulfonic acid(121-47-1)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

14. Metanilic acid | 121-47-1 [chemicalbook.com]
15. metagenicsinstitute.com [metagenicsinstitute.com]
16. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of
Metanilic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b358948#health-and-safety-information-for-metanilic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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